(2-Bromo-6-methylpyridin-4-yl)methanol

Specification

• CAS No.: 1220123-59-0
• Molecular Formula: C7H8BrNO
• Molecular Weight: 202.05 g/mol
• IUPAC Name: (2-bromo-6-methylpyridin-4-yl)methanol
• Standard InChI: InChI=1S/C7H8BrNO/c1-5-2-6(4-10)3-7(8)9-5/h2-3,10H,4H2,1H3
• Standard InChI Key: BDYCNXLYRGFBFC-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=N1)Br)CO
• Canonical SMILES: CC1=CC(=CC(=N1)Br)CO

Introduction

Chemical Identity and Structural Characteristics

(2-Bromo-6-methylpyridin-4-yl)methanol is a substituted pyridine derivative featuring three functional groups strategically positioned on the pyridine ring. The compound is characterized by a bromine atom at the 2-position, a methyl group at the 6-position, and a hydroxymethyl group at the 4-position of the pyridine ring. This specific arrangement of substituents contributes to its unique chemical properties and reactivity patterns.

Basic Chemical Properties

The fundamental chemical properties of (2-Bromo-6-methylpyridin-4-yl)methanol are summarized in the following table:

Property	Value
CAS Registry Number	1220123-59-0
Molecular Formula	C₇H₈BrNO
Molecular Weight	202.05 g/mol
Appearance	Not specified in available data
Melting Point	Not specified in available data
Solubility	Not specified in available data

The compound possesses a pyridine ring as its core structure, which is a six-membered heterocyclic ring containing one nitrogen atom. The presence of the bromine at position 2 significantly affects the electronic distribution within the molecule, influencing both its physical properties and chemical reactivity. The hydroxymethyl group at position 4 provides potential for hydrogen bonding and increases water solubility compared to unsubstituted pyridine derivatives.

Structural Features and Conformational Analysis

The structure of (2-Bromo-6-methylpyridin-4-yl)methanol presents several interesting features from a conformational perspective. The pyridine ring maintains its planarity due to aromatic stabilization, while the hydroxymethyl group can rotate around the C-C bond connecting it to the pyridine ring. This rotational freedom allows the molecule to adopt multiple conformations, potentially influencing its interaction with biological targets.

Chemical Reactivity

Functionality-Based Reactivity

The bromine at the 2-position is susceptible to nucleophilic substitution reactions and can participate in various coupling reactions, including Suzuki, Stille, and Sonogashira couplings. These transformations make the compound valuable as a building block in the synthesis of more complex molecules.

The hydroxymethyl group at the 4-position can undergo typical alcohol reactions, including oxidation, esterification, and etherification. This functionality provides a convenient handle for further derivatization and potential conjugation to other molecules of interest.

Mechanism of Action

The mechanism of action of (2-Bromo-6-methylpyridin-4-yl)methanol involves its interaction with specific molecular targets. The bromine atom and hydroxymethyl group play crucial roles in its reactivity. Depending on reaction conditions, the compound can act as either a nucleophile or an electrophile, forming stable complexes with target molecules.

These interactions are essential for its applications in drug development and biochemical research. The ability to form hydrogen bonds through the hydroxymethyl group may contribute to its binding affinity for biological targets, while the bromine atom might participate in halogen bonding, which has been recognized as an important non-covalent interaction in drug-receptor binding.

Biological Activities

Recent studies indicate that pyridine derivatives, including (2-Bromo-6-methylpyridin-4-yl)methanol, exhibit significant biological activities, particularly antibacterial properties.

Antimicrobial Properties

The compound has demonstrated strong antibacterial activity, particularly against Gram-positive bacteria. This activity may be attributed to its ability to interact with specific bacterial targets, possibly disrupting essential cellular processes.

Scientific Research Applications

(2-Bromo-6-methylpyridin-4-yl)methanol finds applications in various scientific research areas due to its unique chemical properties and potential biological activities.

Medicinal Chemistry

In medicinal chemistry, the compound serves as a valuable scaffold for the development of novel bioactive molecules. Its ability to undergo various transformations makes it an attractive building block for constructing libraries of compounds with potential pharmaceutical applications.

The antibacterial properties of (2-Bromo-6-methylpyridin-4-yl)methanol make it a promising lead compound for the development of new antimicrobial agents, particularly against Gram-positive bacteria. With the increasing problem of antibiotic resistance, such compounds are of significant interest to the pharmaceutical industry.

Synthetic Chemistry

In synthetic organic chemistry, (2-Bromo-6-methylpyridin-4-yl)methanol serves as a versatile intermediate for the synthesis of more complex molecules. The presence of the bromine atom allows for various coupling reactions, enabling the construction of elaborate molecular architectures. The hydroxymethyl group provides an additional point for diversification, expanding the range of accessible derivatives.

Comparative Analysis with Similar Compounds

(2-Bromo-6-methylpyridin-4-yl)methanol belongs to a family of substituted pyridines, each with its own distinctive properties and applications. Comparing this compound with structurally related molecules provides insights into the effects of specific substituents on chemical and biological behavior.

Comparison with Methoxy Analog

The closely related compound (2-bromo-6-methoxypyridin-4-yl)methanol (CAS: 1804846-68-1) differs only in the substitution at the 6-position, featuring a methoxy group instead of a methyl group. This subtle change alters the electronic properties of the molecule, potentially affecting its reactivity and biological activity. The methoxy group is more electron-donating than the methyl group, which could influence the electron distribution within the pyridine ring and consequently alter the reactivity at various positions.

Halogen Substitution Effects

The presence of bromine at the 2-position of (2-Bromo-6-methylpyridin-4-yl)methanol imparts distinct reactivity compared to analogs containing other halogens such as chlorine, fluorine, or iodine. The size and electron-withdrawing properties of bromine influence the compound's physical properties, reactivity patterns, and biological activities.

Bromo-substituted compounds often exhibit a balance between reactivity and stability that makes them particularly useful in synthetic applications. The carbon-bromine bond is relatively weak compared to carbon-chlorine or carbon-fluorine bonds, facilitating reactions such as cross-coupling, while still being stable enough for isolation and storage.

Analytical Characterization

The identification and characterization of (2-Bromo-6-methylpyridin-4-yl)methanol typically involve various analytical techniques, including spectroscopic methods such as NMR, IR, and mass spectrometry.